Cas no 918422-80-7 (1-Hexanethiol, 6-[(4-nitrophenyl)thio]-)

• Product Name: 1-Hexanethiol, 6-[(4-nitrophenyl)thio]-
• CAS No: 918422-80-7
• MF: C₁₂H₁₇NO₂S₂
• MW: 271.398880720139
• CID: 776350
• PubChem ID: 71427237
• Update Time: 2025-04-19

1-Hexanethiol, 6-[(4-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanethiol, 6-[(4-nitrophenyl)thio]-
• 6-(4-nitrophenyl)sulfanylhexane-1-thiol
• AKOS018600279
• 6-[(4-NITROPHENYL)SULFANYL]HEXANE-1-THIOL
• DTXSID50845983
• 918422-80-7

• Inchi： 1S/C12H17NO2S2/c14-13(15)11-5-7-12(8-6-11)17-10-4-2-1-3-9-16/h5-8,16H,1-4,9-10H2
• InChI Key： NXLNVAQWPLYZBH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])CCCCCCS

Computed Properties

• Exact Mass: 271.07007113g/mol
• Monoisotopic Mass: 271.07007113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 72.1Ų